Cas no 1823510-65-1 (Methyl 3-chloro-4-(1H-pyrazol-1-yl)benzoate)

• Product Name: Methyl 3-chloro-4-(1H-pyrazol-1-yl)benzoate
• CAS No: 1823510-65-1
• MF: C₁₁H₉ClN₂O₂
• MW: 236.654361486435
• CID: 5059546
• Update Time: 2023-08-25

Methyl 3-chloro-4-(1H-pyrazol-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(1H-pyrazol-1-yl)benzoate

• Inchi： 1S/C11H9ClN2O2/c1-16-11(15)8-3-4-10(9(12)7-8)14-6-2-5-13-14/h2-7H,1H3
• InChI Key： VOEATPFZUYWIFB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1N1C=CC=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 262
• XLogP3: 2.4
• Topological Polar Surface Area: 44.1